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Abstract
Etacelasil (CAS No. 37894-46-5), an organosilicon compound, is recognized for its role as a

plant growth regulator. Its primary mechanism of action involves the controlled release of

ethylene, a key phytohormone that governs a wide array of physiological processes in plants.

This technical guide provides a comprehensive overview of Etacelasil, including its chemical

properties, mechanism of action, and its application in agriculture. A detailed exploration of the

ethylene signaling pathway, which is activated by the ethylene released from Etacelasil, is also

presented. While specific quantitative data on Etacelasil's hydrolysis kinetics and ethylene

release rates are not extensively available in publicly accessible literature, this guide

synthesizes the existing knowledge to provide a thorough understanding of its function and

application.

Chemical and Physical Properties
Etacelasil is chemically known as 6-(2-chloroethyl)-6-(2-methoxyethoxy)-2,5,7,10-tetraoxa-6-

silaundecane. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 37894-46-5

Molecular Formula C11H25ClO6Si

Molecular Weight 316.85 g/mol

IUPAC Name 2-chloroethyl-tris(2-methoxyethoxy)silane

Synonyms Alsol, CGA 13586

Appearance Liquid (at room temperature)

Mechanism of Action: Ethylene Release via
Hydrolysis
The primary function of Etacelasil as a plant growth regulator stems from its ability to release

ethylene gas upon hydrolysis. The presence of water initiates a chemical breakdown of the

Etacelasil molecule, yielding ethylene and other byproducts.

This controlled release of ethylene allows for the targeted manipulation of various plant

developmental processes. The rate of ethylene release is influenced by environmental factors

such as moisture and pH.
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Caption: Hydrolysis of Etacelasil to release ethylene.

The Ethylene Signaling Pathway in Plants
The ethylene released from Etacelasil initiates a well-defined signaling cascade within plant

cells. This pathway ultimately leads to changes in gene expression and the physiological

responses associated with ethylene. In the absence of ethylene, its receptors, located on the

endoplasmic reticulum, activate a protein kinase called CTR1 (CONSTITUTIVE TRIPLE

RESPONSE 1). CTR1, in turn, represses a downstream protein called EIN2 (ETHYLENE

INSENSITIVE 2).

When ethylene is present, it binds to the receptors, inactivating them. This inactivation of the

receptors leads to the deactivation of CTR1. With CTR1 inactive, the repression on EIN2 is

lifted. EIN2 is then cleaved, and a fragment of it translocates to the nucleus. In the nucleus, this

EIN2 fragment stabilizes transcription factors such as EIN3 (ETHYLENE INSENSITIVE 3) and

EILs (EIN3-like proteins). These stabilized transcription factors then regulate the expression of

a host of ethylene-responsive genes, leading to the observed physiological effects.
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Caption: The canonical ethylene signaling pathway in plants.

Applications in Agriculture and Research

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1216580?utm_src=pdf-body
https://www.benchchem.com/product/b1216580?utm_src=pdf-body
https://www.benchchem.com/product/b1216580?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Etacelasil's ability to induce ethylene-related responses has led to its use in various

agricultural applications to manipulate plant growth and development.

Fruit Ripening
Ethylene is a key hormone in the ripening of climacteric fruits such as bananas, tomatoes, and

avocados. While specific protocols for Etacelasil are not widely published, the principle

involves applying an Etacelasil solution to mature, unripe fruits to initiate and synchronize the

ripening process.

Fruit Abscission
In mechanical harvesting, reducing the force required to remove fruits from the plant is crucial.

Ethylene promotes the formation of an abscission layer at the base of the fruit stem. Research

has shown that Etacelasil, under the name Alsol, is effective in reducing the fruit removal force

in olives, potentially more so than other ethylene-releasing compounds like ethephon.[1]

Induction of Flowering
In some plant species, such as pineapples, ethylene can induce flowering. While direct

experimental protocols for Etacelasil in this application are scarce, the analogous use of

acetylene gas (generated from calcium carbide) to force pineapple flowering illustrates the

potential for ethylene-releasing compounds to control flowering time.

Experimental Protocols and Methodologies
Detailed, standardized experimental protocols for the application of Etacelasil are not readily

available in the public domain. However, based on the use of other ethylene-releasing agents

and general practices in plant science, the following outlines a general workflow for studying

the effects of Etacelasil.
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Caption: General experimental workflow for Etacelasil studies.

Protocol Considerations:

Concentration: The optimal concentration of Etacelasil will vary depending on the plant

species, the developmental stage, and the desired outcome. Pilot studies are essential to

determine the effective concentration range.

Application Method: Application can be via spraying, dipping, or injection, depending on the

plant material and experimental setup.

Control Groups: Appropriate control groups (e.g., untreated, water-treated) are crucial for

interpreting the results.
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Environmental Conditions: Temperature and humidity can affect the rate of hydrolysis and

ethylene release, and should be carefully controlled and monitored.

Quantitative Analysis of Etacelasil and Its Residues
The analysis of Etacelasil residues in plant tissues is important for regulatory purposes and for

understanding its uptake and metabolism. Techniques such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS) are well-suited for the sensitive and selective quantification of

pesticide residues in complex matrices like plant material.

General Analytical Method:

Extraction: Homogenized plant material is extracted with an organic solvent (e.g.,

acetonitrile).

Cleanup: The extract is purified using techniques like QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) to remove interfering matrix components.

Analysis: The cleaned extract is analyzed by LC-MS/MS.

Conclusion
Etacelasil is a valuable tool in plant science research and agriculture due to its function as an

ethylene-releasing agent. Its ability to initiate ethylene-dependent physiological processes

offers a means to control fruit ripening, abscission, and flowering. While a detailed quantitative

understanding of its hydrolysis and ethylene release kinetics is an area requiring further public

research, the well-established knowledge of the ethylene signaling pathway provides a solid

framework for understanding its mode of action. Future research should focus on establishing

standardized protocols and generating quantitative data to optimize the application of

Etacelasil for various agricultural purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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